![molecular formula C14H18ClNS B4751120 N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride](/img/structure/B4751120.png)
N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride
Overview
Description
N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride, commonly known as Methylenedioxymethamphetamine (MDMA), is a synthetic psychoactive drug that has gained popularity in recent years due to its euphoric and empathogenic effects. MDMA has been classified as a Schedule I drug by the United States Drug Enforcement Administration due to its potential for abuse and lack of accepted medical use. Despite this classification, MDMA has been the subject of many scientific research studies due to its potential therapeutic benefits.
Mechanism of Action
N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep. Dopamine and norepinephrine are neurotransmitters that are involved in regulating pleasure, motivation, and arousal.
Biochemical and Physiological Effects:
N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride has several biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature. It also causes the release of hormones such as cortisol and oxytocin, which are involved in stress and social bonding, respectively. N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride can also cause dehydration and electrolyte imbalances, which can be dangerous in certain situations.
Advantages and Limitations for Lab Experiments
N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride has several advantages and limitations for lab experiments. Its effects on serotonin, dopamine, and norepinephrine make it a useful tool for studying the neurochemistry of these neurotransmitters. However, its potential for abuse and lack of accepted medical use make it difficult to obtain for research purposes.
Future Directions
For research on N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride include further investigation of its potential therapeutic benefits and its effects on social bonding and empathy.
Scientific Research Applications
N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride has been the subject of many scientific research studies due to its potential therapeutic benefits. Studies have shown that N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride can be effective in treating post-traumatic stress disorder (PTSD) and anxiety. N-[(5-methyl-2-thienyl)methyl]-1-phenylethanamine hydrochloride-assisted psychotherapy has shown promising results in clinical trials, with a significant reduction in symptoms of PTSD and anxiety in participants.
properties
IUPAC Name |
N-[(5-methylthiophen-2-yl)methyl]-1-phenylethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NS.ClH/c1-11-8-9-14(16-11)10-15-12(2)13-6-4-3-5-7-13;/h3-9,12,15H,10H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URWWQTZHHNHASH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)CNC(C)C2=CC=CC=C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(5-methylthiophen-2-yl)methyl]-1-phenylethanamine;hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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